Cas no 1240287-49-3 (Benzene, 1-(1-methylethenyl)-4-(methylsulfonyl)-2-nitro-)

• Product Name: Benzene, 1-(1-methylethenyl)-4-(methylsulfonyl)-2-nitro-
• CAS No: 1240287-49-3
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 2106695
• Update Time: 2023-08-03

Benzene, 1-(1-methylethenyl)-4-(methylsulfonyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfonyl)-2-nitro-1-(prop-1-en-2-yl)benzene
• Benzene, 1-(1-methylethenyl)-4-(methylsulfonyl)-2-nitro-
• JZKAVZNTHQRRMS-UHFFFAOYSA-N
• 1-isopropenyl-4-(methylsulfonyl)-2-nitrobenzene

• Inchi： 1S/C10H11NO4S/c1-7(2)9-5-4-8(16(3,14)15)6-10(9)11(12)13/h4-6H,1H2,2-3H3
• InChI Key： JZKAVZNTHQRRMS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=C)C)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 390
• Topological Polar Surface Area: 88.3